Cas no 868368-61-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide
• CAS No: 868368-61-0
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 6400015
• PubChem ID: 2150776
• Update Time: 2025-08-05

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide
• Propanamide, N-(4,7-dimethoxy-2-benzothiazolyl)-3-(phenylthio)-
• 868368-61-0
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide
• MLS000530134
• F1813-0989
• SMR000127132
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-phenylsulfanylpropanamide
• HMS3366F04
• HMS2237B05
• AKOS024610822
• CHEMBL1342506

• Inchi： 1S/C18H18N2O3S2/c1-22-13-8-9-14(23-2)17-16(13)20-18(25-17)19-15(21)10-11-24-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H,19,20,21)
• InChI Key： HYDDZWIOIGHNIV-UHFFFAOYSA-N
• SMILES： S1C(NC(CCSC2C=CC=CC=2)=O)=NC2C(=CC=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.96±0.70(Predicted)

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide: A Comprehensive Overview of a Versatile Chemical Compound

In the realm of organic chemistry, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide (CAS No. 868368-61-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This benzothiazole derivative combines a dimethoxybenzothiazole core with a phenylsulfanylpropanamide side chain, creating a molecule that has captured the attention of researchers in medicinal chemistry and materials science.

The compound's molecular structure features several key functional groups that contribute to its properties. The benzothiazole moiety is known for its electron-rich nature and planarity, while the dimethoxy substitution at positions 4 and 7 enhances the compound's solubility and modifies its electronic properties. The phenylsulfanylpropanamide side chain introduces additional flexibility and potential for hydrogen bonding interactions.

Recent studies have highlighted the potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide in various applications. In pharmaceutical research, similar benzothiazole derivatives have shown promise as kinase inhibitors and antimicrobial agents. The compound's structural features make it a valuable scaffold for drug discovery programs targeting neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, CAS 868368-61-0 represents an interesting challenge for organic chemists. The preparation typically involves multi-step synthesis starting from commercially available 4,7-dimethoxybenzothiazole precursors. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for producing such complex molecules, aligning with current trends in environmentally friendly synthesis.

The compound's physicochemical properties are noteworthy for researchers working in material science. The combination of the aromatic benzothiazole core with the thioether linkage creates a molecule with interesting electronic characteristics that could be valuable in organic electronics applications. These properties are currently being investigated for potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In analytical chemistry, N-(4,7-dimethoxybenzothiazol-2-yl)-3-(phenylthio)propanamide presents specific challenges and opportunities. The compound's UV-Vis absorption characteristics, influenced by the dimethoxybenzothiazole chromophore, make it detectable at relatively low concentrations. Modern analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound and ensuring its purity in research applications.

The commercial availability of 868368-61-0 has increased in recent years due to growing research interest. Suppliers typically offer this compound in various purity grades, with ≥95% purity being common for research purposes. Proper storage conditions, typically at 2-8°C in a dry environment, are recommended to maintain the compound's stability over time.

From a regulatory perspective, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide is not currently classified as hazardous under major chemical safety regulations. However, as with all research chemicals, appropriate safety precautions should be followed during handling. The compound's material safety data sheet (MSDS) provides detailed information about proper handling procedures.

Recent patent literature reveals growing interest in benzothiazoleamide derivatives similar to this compound. Several applications describe their use as intermediates in the synthesis of more complex pharmaceutical agents. The phenylsulfanylpropanamide moiety in particular has been highlighted in recent drug discovery patents for its ability to modulate biological activity.

Looking toward future applications, researchers are exploring the potential of CAS 868368-61-0 in emerging fields such as bioimaging and theranostics. The compound's fluorescent properties, derived from its dimethoxybenzothiazole core, make it a candidate for development as a molecular probe. These applications align with current trends in personalized medicine and diagnostic technologies.

The synthesis and study of N-(4,7-dimethoxybenzothiazol-2-yl)-3-(phenylthio)propanamide contribute to our fundamental understanding of structure-activity relationships in heterocyclic chemistry. Researchers continue to investigate how modifications to the benzothiazole ring or the propanamide side chain affect the compound's properties and potential applications.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(phenylsulfanyl)propanamide (CAS No. 868368-61-0) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of structural features makes it valuable for pharmaceutical research, materials science, and other specialized applications. As research continues, we can expect to see new discoveries about this compound's properties and potential uses in various scientific and technological fields.